molecular formula C6H12O3 B8681082 Isopropyl 3-hydroxypropanoate CAS No. 84098-45-3

Isopropyl 3-hydroxypropanoate

Cat. No.: B8681082
CAS No.: 84098-45-3
M. Wt: 132.16 g/mol
InChI Key: MIDAHAFCJFVHFD-UHFFFAOYSA-N
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Description

Isopropyl 3-hydroxypropanoate is a useful research compound. Its molecular formula is C6H12O3 and its molecular weight is 132.16 g/mol. The purity is usually 95%.
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Properties

CAS No.

84098-45-3

Molecular Formula

C6H12O3

Molecular Weight

132.16 g/mol

IUPAC Name

propan-2-yl 3-hydroxypropanoate

InChI

InChI=1S/C6H12O3/c1-5(2)9-6(8)3-4-7/h5,7H,3-4H2,1-2H3

InChI Key

MIDAHAFCJFVHFD-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC(=O)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-benzyloxypropanoic acid (27.7 mmol) in propan-2-ol (40 mL) under nitrogen at 0° C. was added dropwise thionyl chloride (30.5 mmol). The reaction mixture was allowed to reach room temperature over 30 minutes and stirred at room temperature overnight. The mixture was diluted with CH2Cl2 and washed with a saturated solution of NaHCO3 and brine. The organic layer was dried on Na2SO4, filtered and concentrated under reduced pressure. The crude was diluted with isopropanol (80 mL) and Pd(OH)2 (20%, 1 g) in isopropanol was added. The system (reaction in a stainless steel reactor) was purged with nitrogen, vacuum and H2 and the reaction mixture was stirred under H2 atmosphere (3 bars) overnight at room temperature. The reaction mixture was filtered through autocup and the precipitate was washed with isopropanol. The filtrates were concentrated under reduced pressure and dried under vacuum pump to give the expected compound in 78% yield. 1H NMR (CDCl3, 400 MHz) δ (ppm) 1.26 (d, J=6.31 Hz, 6H), 2.19 (brs, 1H), 2.54 (t, J=5.56 Hz, 2H), 3.86 (t, J=5.56 Hz, 2H), 5.06 (heptuplet, J=6.25 Hz, 1H).
Quantity
27.7 mmol
Type
reactant
Reaction Step One
Quantity
30.5 mmol
Type
reactant
Reaction Step One
Quantity
40 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
78%

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